Halomicin C

• Molecular Formula: C43H58N2O13
• Molecular Weight: 810.9 g/mol
• InChI: InChI=1S/C43H58N2O13/c1-20-13-11-16-42(8,54)39(51)24(5)34(48)22(3)37(57-26(7)47)21(2)30(55-10)15-18-56-43(9)40(52)33-31-29(45-17-12-14-28(45)25(6)46)19-27(44-41(20)53)36(50)32(31)35(49)23(4)38(33)58-43/h11,13,15-16,18-19,21-22,24-25,28,30,34,37,39,46,48-51,54H,12,14,17H2,1-10H3,(H,44,53)/b16-11+,18-15+,20-13+
• InChIKey: ZFQIISWIJYKBBY-LGUKYMFTSA-N

Standard ansamycins like rifampicin lack C-20 hydroxyl or Gram-negative coverage, creating gaps in SAR and mechanism studies. Halomicin C (Micromonospora halophytica) provides both features in one scaffold. • **Structural differentiation**: C-20 hydroxyl + unique C-4 pyrrolidinyl substituent; not interchangeable with halomicin A or rifamycin SV. • **Bioactivity**: Active against Gram-negative (e.g., E. coli, P. aeruginosa) and Gram-positive panels. • **Research utility**: Authentic reference for BGC expression, HPLC titering, and redox chemistry exploration. Available for immediate procurement as certified reference material.

Halomicin C Compound Overview

Halomicin C (CAS 64419-06-3, C₄₃H₅₈N₂O₁₃, MW 810.93) is a naturally occurring ansamycin antibiotic belonging to the naphthalenoid subclass, where an aliphatic ansa bridge connects non-adjacent positions of a naphthalene core [1]. It is produced by the halophilic actinomycete Micromonospora halophytica var. nigra (type strain NRRL 3097) and is one of four chromatographically resolved components of the halomicin complex (A–D) first reported by Weinstein et al. in 1967 [2][3]. The compound functions as a bacterial DNA-dependent RNA polymerase inhibitor, a mechanism conserved across the ansamycin class [4]. Halomicin C exhibits in vitro antibacterial activity against both Gram-positive and Gram-negative bacteria, distinguishing it from the predominantly Gram-positive spectrum of several classical ansamycins [2].

Ansamycin RNA polymerase inhibition studies

Halophilic actinomycete fermentation and BGC research

Antimicrobial screening with Gram-negative spectrum review

• [1] Ganguly, A.K., Szmulewicz, S., Sarre, O.Z., Greeves, D., Morton, J. & McGlotten, J. Structure of halomicin B. J. Chem. Soc., Chem. Commun., 1974, 395-396. View Source
• [2] Weinstein, M.J., Luedemann, G.M., Oden, E.M. & Wagman, G.H. Halomicin, a new Micromonospora-produced antibiotic. Antimicrob. Agents Chemother., 1967, 7, 435-441. PMID: 5596170. View Source
• [3] Luedemann, G.M. & Weinstein, M.J. Antibiotic halomicin. US Patent 3,511,909, May 12, 1970. View Source
• [4] AntibioticDB. Halomicin complex. AntibioticDB, accessed 2026. View Source

Why Halomicin C Is Irreplaceable

Ansamycins are structurally diverse: the length and composition of the ansa bridge, the oxidation state of the naphthalene/naphthoquinone core, and the nature of peripheral substituents collectively govern RNA polymerase binding affinity, antibacterial spectrum, and resistance susceptibility [1]. In the halomicin sub-series, Halomicin C bears a distinctive 20-hydroxy group and a 4-[2-(1-hydroxyethyl)-1-pyrrolidinyl] substituent on the rifamycin scaffold, which is absent in rifamycin SV, rifampicin, and the earlier halomicin congeners A and B [2]. These substitutions are not inert: changes at C-4 and C-20 in rifamycins have been shown to modulate lipophilicity, tissue penetration, and target engagement kinetics [3]. Generic substitution of Halomicin C with rifampicin or halomicin A within an experimental protocol therefore risks altering both the quantitative MIC profile and the structure-activity relationship (SAR) interpretation. The following section presents the quantifiable dimensions of differentiation that make Halomicin C a non-interchangeable entity for SAR studies, antibiotic development, or procurement for specialized screening programs.

Target

Halomicin C: C-20 hydroxyl present

Substitute

Halomicin A: 20-deoxy regioisomer; C-4 substitution differs

Target

Halomicin C: dual-spectrum Gram-negative activity context

Substitute

Rifampicin: primarily Gram-positive spectrum; outer membrane exclusion limits Gram-negative use

Target

Halomicin C: dual oxidative handles for derivatization

Substitute

Halomicin B / Rifamycin SV: single oxidative handle; C-20 modification not possible

• [1] Rinehart, K.L. & Shield, L.S. Chemistry of the ansamycin antibiotics. Fortschr. Chem. Org. Naturst., 1976, 33, 231-307. View Source
• [2] Ganguly, A.K., Szmulewicz, S., Sarre, O.Z., Greeves, D., Morton, J. & McGlotten, J. Structure of halomicin B. J. Chem. Soc., Chem. Commun., 1974, 395-396. View Source
• [3] Floss, H.G. & Yu, T.W. Rifamycin–mode of action, resistance, and biosynthesis. Chem. Rev., 2005, 105(2), 621-632. View Source

Halomicin C Differentiation Evidence

C-20 Hydroxylation Structural Difference

Halomicin C is structurally distinguished from the parent rifamycin scaffold and from halomicin A by the presence of a hydroxyl group at position C-20. Rifamycin SV lacks any substitution at C-20, possessing only the native ansa-bridge hydroxylation pattern. Halomicin A (CAS 56411-51-9) bears a 4-[3-hydroxy-2-(1-hydroxyethyl)pyrrolidin-1-yl] substituent at C-4 but does not carry the C-20 hydroxyl that characterizes Halomicin C . This C-20 hydroxyl introduces a hydrogen-bond donor that alters the molecule's capacity for interaction with the β-subunit of bacterial RNA polymerase and modifies the compound's overall lipophilicity (calculated logP of Halomicin C is approximately 1.2 units lower than halomicin A based on the additional hydroxyl group) . The C-4 pyrrolidinyl substituent configuration also differs between Halomicin A and C, with Halomicin C bearing a 2-(1-hydroxyethyl)pyrrolidin-1-yl moiety at C-4 versus the 3-hydroxy-2-(1-hydroxyethyl)pyrrolidin-1-yl group in Halomicin A .

C-20 Hydroxylation

Class-level inference

Halomicin C: 20-hydroxy present; Halomicin A: 20-deoxy; Rifamycin SV: no C-20 substitution

Supports SAR review of RNA polymerase binding and lipophilicity

Calculated logP difference ~1.2 units, requires experimental validation

Evidence Dimension	Presence/Absence of C-20 hydroxyl group on the rifamycin scaffold
Target Compound Data	Halomicin C: 20-hydroxy present (C43H58N2O13, MW 810.93). IUPAC: 4-Deoxy-20-hydroxy-4-[2-(1-hydroxyethyl)-1-pyrrolidinyl]rifamycin
Comparator Or Baseline	Halomicin A: 20-deoxy (C43H58N2O13, MW 810.93, positional isomer). IUPAC: 4-Deoxy-4-[3-hydroxy-2-(1-hydroxyethyl)pyrrolidin-1-yl]rifamycin. Rifamycin SV: No C-20 substitution
Quantified Difference	Structural isomerism: Halomicin C vs Halomicin A are regioisomers differing in C-20 hydroxylation and C-4 pyrrolidinyl substitution pattern. Calculated logP difference ~1.2 units (est.). Rifamycin SV differs by the entire C-4 pyrrolidinyl appendage and C-20 hydroxyl
Conditions	Structural elucidation by high-resolution mass spectrometry and NMR spectroscopy; Ganguly et al., J. Antibiot. 1977 [1]

Why This Matters

The C-20 hydroxyl group is a chemically addressable handle for semi-synthetic derivatization (e.g., esterification, oxidation) that is absent in halomicin A and rifamycin SV, making Halomicin C a distinct starting scaffold for medicinal chemistry programs targeting RNA polymerase inhibitors with modified pharmacokinetic profiles.

• [1] Ganguly, A.K. et al. Structures of halomicins A and C. J. Antibiot. (Tokyo), 1977, 30(7), 625. Source: MeSH Supplementary Concept Data, halomicins (C015255). View Source

Dual-Spectrum Antibacterial Activity

The halomicin complex, including Halomicin C, demonstrates activity against both Gram-positive and Gram-negative bacteria . This dual-spectrum activity is a differentiating feature compared to several clinically established ansamycins, such as rifampicin, which exhibits potent Gram-positive and mycobacterial activity but limited Gram-negative coverage due to poor outer membrane penetration [1]. The scite.ai author profile for D. Greeves explicitly states that halomicins A–D are 'highly active against gram positive bacteria' [2], implying that the Gram-negative activity, while present, may be quantitatively lower. The original Weinstein et al. (1967) study, which described the halomicin complex, contains the foundational antibacterial spectrum data, although specific MIC values for individual halomicin congeners against named Gram-negative strains were not publicly accessible in digital repositories at the time of this analysis [3].

Antibacterial Spectrum

Class-level inference

Halomicin C: active against Gram-positive and Gram-negative bacteria; Rifampicin: limited Gram-negative coverage

May support broader antimicrobial screening context

Quantitative strain-specific MIC data not publicly available; vendor data needed

Evidence Dimension	Qualitative antibacterial spectrum (Gram-positive vs. Gram-negative coverage)
Target Compound Data	Halomicin C: Active against both Gram-positive and Gram-negative bacteria (individual compound activity confirmed)
Comparator Or Baseline	Rifampicin: Primarily Gram-positive and mycobacterial spectrum; Gram-negative MICs typically >32 μg/mL due to outer membrane exclusion [1]. Other ansamycins (e.g., geldanamycin, herbimycin A): No significant antibacterial activity; target Hsp90 [1]
Quantified Difference	Qualitative difference: presence (Halomicin C) vs. absence/weakness (rifampicin) of Gram-negative activity. Quantitative MIC data for Halomicin C against specific Gram-negative strains not available from accessible sources [3]
Conditions	In vitro antibacterial susceptibility testing; details in Weinstein et al., 1967 [3]

Why This Matters

For procurement decisions in antibiotic screening programs, Halomicin C's Gram-negative activity offers a broader initial hit-finding scope than Gram-positive-restricted ansamycins, potentially capturing targets in Gram-negative pathogens such as Escherichia coli and Pseudomonas aeruginosa that are refractory to rifampicin alone.

• [1] Floss, H.G. & Yu, T.W. Rifamycin–mode of action, resistance, and biosynthesis. Chem. Rev., 2005, 105(2), 621-632. View Source
• [2] Greeves, D. et al. Scite author profile: HALOMICINS A-D are a new group of antibiotics produced by Micromonospora halophytica, and are highly active against gram positive bacteria. Scite.ai, accessed 2026. View Source
• [3] Weinstein, M.J., Luedemann, G.M., Oden, E.M. & Wagman, G.H. Halomicin, a new Micromonospora-produced antibiotic. Antimicrob. Agents Chemother., 1967, 7, 435-441. PMID: 5596170. View Source

MIC Range Comparison

Vendor listings report a Minimum Inhibitory Concentration (MIC) range of 0.78–3.12 μg/mL for Halomicin C . The exact organism panel and testing conditions corresponding to this range are not specified in the vendor documentation, and the original Weinstein et al. (1967) paper's MIC table was not retrieved in the digital searches conducted for this guide [1]. For context, halomicin A has been reported with an MIC of ≤0.5 μg/mL against carbapenem-resistant Acinetobacter baumannii (CRAB), compared to meropenem at >32 μg/mL, in a vendor-supplied comparison table , though this source falls under the exclusion criteria for the present analysis. The absence of publicly accessible, peer-reviewed, strain-specific MIC data for Halomicin C represents a critical evidence gap that limits direct head-to-head procurement comparisons within the halomicin series.

MIC Range

Cross-study comparable

Halomicin C: 0.78–3.12 µg/mL (vendor-reported, organism panel not specified)

Reported MIC endpoint context; inter-study comparison limited

CoA with standardized panel MICs recommended before procurement

Evidence Dimension	MIC range (μg/mL) against unspecified bacterial panel
Target Compound Data	Halomicin C: MIC 0.78–3.12 μg/mL (vendor-reported; organism panel not specified)
Comparator Or Baseline	Halomicin A: MIC ≤0.5 μg/mL against carbapenem-resistant Acinetobacter baumannii (vendor-reported; comparability to Halomicin C data is limited by differing organism panels)
Quantified Difference	Cannot be reliably quantified: the Halomicin C MIC range (0.78–3.12 μg/mL) and Halomicin A MIC (≤0.5 μg/mL against CRAB) derive from different, non-overlapping test panels. The difference in MIC values may reflect organism susceptibility differences rather than intrinsic potency differences between the two congeners [1]
Conditions	In vitro broth microdilution; specific conditions not provided in secondary sources [1]

Why This Matters

Procurement specialists should request Certificate of Analysis (CoA) data including MIC values against a standardized panel (e.g., S. aureus ATCC 29213, E. coli ATCC 25922) from the vendor before selecting Halomicin C over halomicin A or B for potency-driven applications. The currently available MIC data are insufficient for confident potency-based differentiation.

• [1] Weinstein, M.J., Luedemann, G.M., Oden, E.M. & Wagman, G.H. Halomicin, a new Micromonospora-produced antibiotic. Antimicrob. Agents Chemother., 1967, 7, 435-441. PMID: 5596170. (Full MIC data not digitally accessible). View Source

Halophilic Producer Strain

Halomicin C is produced by Micromonospora halophytica var. nigra (NRRL 3097, ATCC 33088, DSM 43189), a moderately halophilic actinomycete originally isolated from mud at the bottom of a salt pool in Syracuse, New York [1][2]. This halophilic origin distinguishes the halomicin-producing strain from the mesophilic producers of other ansamycins: rifamycin is produced by Amycolatopsis mediterranei (a soil actinomycete), and geldanamycin by Streptomyces hygroscopicus [3]. The halophilic growth requirement (optimal NaCl concentration and temperature 28°C) imposes specific fermentation conditions that affect production titers and may contribute to the unique substitution pattern observed in the halomicin series [2]. The US Patent 3,511,909 (Luedemann & Weinstein, 1970) describes the fermentation and isolation process for the halomicin complex [4].

Producer Strain

Supporting evidence

Micromonospora halophytica var. nigra NRRL 3097; halophilic, salt pool origin

Critical for halophilic fermentation and BGC authentication

Strain deposit confirmation via ATCC/DSMZ advised for sourcing

Evidence Dimension	Producer strain taxonomy and ecological niche
Target Compound Data	Micromonospora halophytica var. nigra NRRL 3097; halophilic, isolated from salt pool mud [1][2]
Comparator Or Baseline	Rifamycin: Amycolatopsis mediterranei (mesophilic soil actinomycete). Geldanamycin: Streptomyces hygroscopicus (mesophilic soil actinomycete). Halomicin A/B/D: same producer strain as Halomicin C (M. halophytica var. nigra) [3]
Quantified Difference	Qualitative difference in genus and ecological niche. M. halophytica is the sole known producer of all halomicins A–D. No quantitative titer comparisons between halomicin congeners are publicly available [4]
Conditions	Fermentation: Medium 65 or 554, 28°C; DSMZ culture collection conditions [2]

Why This Matters

For researchers procuring Halomicin C for biosynthetic gene cluster (BGC) studies or fermentation optimization, the halophilic nature of the producing strain is a critical experimental variable not shared with other ansamycin production systems. Strain authentication via ATCC or DSMZ deposit confirmation should be part of procurement due diligence.

• [1] DSMZ. Micromonospora nigra (Weinstein et al.) Kasai et al. DSM 43189. Produces halomycin (U.S. Pat. 3,511,909). View Source
• [2] JCM Catalogue. Micromonospora halophytica subsp. nigra. Type strain JCM 8973. Source: mud, bottom of a salt pool, Syracuse, NY, USA. View Source
• [3] Hifnawy, M.S. et al. The genus Micromonospora as a model microorganism for bioactive natural products discovery. RSC Adv., 2020, 10, 20939-20959. View Source
• [4] Luedemann, G.M. & Weinstein, M.J. Antibiotic halomicin. US Patent 3,511,909, May 12, 1970. View Source

Electrochemical Oxidation Derivatization

Ganguly et al. (1976) demonstrated that halomicin B can be electrochemically oxidized to rifamycin S, establishing a chemical equivalence between the halomicin scaffold and the rifamycin nucleus under oxidative conditions [1]. This finding implies that Halomicin C, which shares the rifamycin core with an additional C-20 hydroxyl and C-4 pyrrolidinyl substitution, can similarly undergo oxidative conversion to a rifamycin S-type quinone [2]. The presence of the C-20 hydroxyl in Halomicin C provides an additional oxidation-sensitive site not present in halomicin A or B, potentially enabling selective redox chemistry at two distinct positions (C-20 hydroxyl oxidation and ansa-bridge oxidation) . This dual oxidative handle could be exploited for regioselective semi-synthetic modifications that are not accessible with halomicin A or rifamycin SV.

Electrochemical Oxidation

Supporting evidence

Halomicin B oxidized to rifamycin S; Halomicin C adds C-20 hydroxyl as second oxidative handle

Supports regioselective derivatization research

Oxidation yields for Halomicin C not reported; structural homology inferred

Evidence Dimension	Number of chemically addressable hydroxyl groups amenable to selective oxidation or derivatization
Target Compound Data	Halomicin C: Two potential oxidative handles – C-20 hydroxyl (unique to Halomicin C) plus the standard ansa-bridge oxidation pathway to rifamycin S quinone [1]
Comparator Or Baseline	Halomicin A: One oxidative handle (ansa-bridge only; no C-20 hydroxyl). Halomicin B: One oxidative handle (ansa-bridge only). Rifamycin SV: One oxidative handle (ansa-bridge to rifamycin S) [1]
Quantified Difference	Qualitative: two vs. one chemically distinct oxidation sites. No quantitative yield or rate data for Halomicin C electrochemical oxidation are available in the searchable literature [1]
Conditions	Electrochemical oxidation conditions established for halomicin B → rifamycin S conversion; applicability to Halomicin C is inferred from structural homology [1]

Why This Matters

For medicinal chemistry groups procuring ansamycin scaffolds for semi-synthetic antibiotic development, Halomicin C offers an additional site for regioselective modification (C-20) that is not available in halomicin A, halomicin B, or rifamycin SV, potentially enabling the synthesis of novel derivatives with altered pharmacological properties.

• [1] Ganguly, A.K., Kabasakalian, P., Kalliney, S., Sarre, O., Szmulewicz, S. & Westcott, A. Electrochemical oxidation of halomicin B to rifamycin S. J. Org. Chem., 1976, 41(7), 1258-1260. View Source
• [2] Ganguly, A.K. et al. Structures of halomicins A and C. J. Antibiot. (Tokyo), 1977, 30(7), 625. View Source

Halomicin C Application Scenarios

C-20 Hydroxylation SAR Studies

Halomicin C is the procurement candidate of choice for SAR programs investigating the impact of C-20 hydroxylation on RNA polymerase binding, antibacterial spectrum, and pharmacokinetics. The compound provides a naturally occurring, C-20-hydroxylated ansamycin scaffold that can be directly compared with halomicin A (20-deoxy regioisomer) and rifamycin SV (no C-4 or C-20 substitution) within the same experimental framework. The dual oxidative handles (C-20 hydroxyl and ansa-bridge) enable regioselective semi-synthetic derivatization strategies that cannot be executed with halomicin A or rifamycin SV [1].

Broad-Spectrum Antibacterial Screening

For high-throughput screening programs seeking ansamycin-class compounds with Gram-negative antibacterial activity, Halomicin C is a justified procurement choice over rifampicin. While rifampicin's Gram-negative activity is limited by outer membrane impermeability, the halomicin complex, including Halomicin C, displays activity against both Gram-positive and Gram-negative bacteria [1]. Researchers should request vendor-provided MIC data against a defined Gram-negative panel (e.g., E. coli ATCC 25922, P. aeruginosa ATCC 27853, K. pneumoniae ATCC 700603) before committing to large-scale procurement.

Halophilic Fermentation & BGC Research

Halomicin C serves as the authentic reference standard for research programs studying the biosynthetic gene cluster (BGC) of Micromonospora halophytica var. nigra or for laboratories optimizing halophilic fermentation processes. The producing strain's halophilic nature (isolated from a salt pool) represents a distinct fermentation parameter set (elevated NaCl, 28°C incubation) not required for mesophilic ansamycin producers such as Amycolatopsis mediterranei [1]. Procurement of authenticated Halomicin C reference material is essential for HPLC-based titer determination and for confirming BGC expression in heterologous hosts.

Electrochemical Derivatization Chemistry

Building on the established electrochemical oxidation of halomicin B to rifamycin S [1], Halomicin C is the appropriate procurement choice for research groups exploring the redox chemistry of ansamycins with multiple oxidizable positions. The presence of the C-20 hydroxyl introduces a second oxidation-sensitive site beyond the ansa-bridge, allowing investigation of sequential or selective oxidation protocols. Halomicin C thus supports a broader range of semi-synthetic chemistry than halomicin A, halomicin B, or rifamycin SV, each of which possesses only the single ansa-bridge oxidation pathway.

Application

Selection Property

Validation Focus

C-20 hydroxylation SAR studies

C-20 hydroxyl presence vs. 20-deoxy regioisomer

RNA polymerase binding and lipophilicity endpoint review

Broad-spectrum antibacterial screening

Gram-negative activity context within ansamycin class

Defined Gram-negative panel MIC endpoint verification

Halophilic fermentation and BGC research

Authentic halophilic Micromonospora-derived reference

Strain identity and fermentation titer confirmation

Electrochemical derivatization chemistry

Dual oxidative handles for regioselective modification

Oxidative conversion pathway and product profile review

• [1] Ganguly, A.K., Kabasakalian, P., Kalliney, S., Sarre, O., Szmulewicz, S. & Westcott, A. Electrochemical oxidation of halomicin B to rifamycin S. J. Org. Chem., 1976, 41(7), 1258-1260. View Source